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Compound of Interest

Compound Name: Selnoflast

Cat. No.: B10829408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the oral administration of

Selnoflast (RO7486967), a selective inhibitor of the NLRP3 inflammasome, for use in rodent

research models. The protocols outlined below are based on available data and best practices

for oral gavage in laboratory animals.

Mechanism of Action
Selnoflast is an orally active and potent small molecule that selectively and reversibly inhibits

the NLRP3 (NOD-like receptor family, pyrin domain-containing 3) inflammasome. The NLRP3

inflammasome is a multi-protein complex within the innate immune system that, upon activation

by various stimuli, triggers the maturation and release of pro-inflammatory cytokines, primarily

interleukin-1β (IL-1β) and interleukin-18 (IL-18). By targeting the NLRP3 protein, Selnoflast
prevents the assembly of the inflammasome complex, thereby blocking the downstream

inflammatory cascade.[1][2]
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Caption: Selnoflast inhibits the activation of the NLRP3 inflammasome, preventing the

cleavage and release of pro-inflammatory cytokines IL-1β and IL-18.

Oral Administration Protocol for Rodent Studies
While specific preclinical data on the oral administration of Selnoflast in rodents is not

extensively published, a general protocol can be established based on common practices for

oral gavage and formulation of similar compounds.

Materials
Selnoflast (RO7486967) powder

Vehicle: 0.5% w/v Carboxymethylcellulose sodium (CMC-Na) in sterile water

Sterile water for injection

Appropriately sized oral gavage needles (flexible-tipped recommended to minimize injury)
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Syringes (1 mL or 3 mL)

Balance and weighing materials

Homogenizer or magnetic stirrer

Vehicle Preparation (0.5% CMC-Na)
Weigh 0.5 g of CMC-Na.

Slowly add the CMC-Na to 100 mL of sterile water while continuously stirring or vortexing to

prevent clumping.

Continue to stir until the CMC-Na is fully dissolved and the solution is clear and

homogeneous. This may take several hours. Gentle heating can aid dissolution, but the

solution must be cooled to room temperature before adding the test compound.

Selnoflast Formulation
It is recommended to prepare a homogeneous suspension of Selnoflast in the chosen vehicle.

Determine the desired final concentration of Selnoflast for your study (e.g., 1 mg/mL, 5

mg/mL). A suggested starting concentration for a homogeneous suspension is ≥5 mg/mL.

Calculate the required amount of Selnoflast powder and vehicle.

Accurately weigh the Selnoflast powder.

In a suitable container, add a small amount of the vehicle to the Selnoflast powder to create

a paste.

Gradually add the remaining vehicle while continuously mixing or homogenizing until a

uniform suspension is achieved.

Visually inspect the suspension for any clumps or undissolved particles.

Note: The stability of the formulation should be determined empirically. It is recommended to

prepare fresh suspensions daily or as dictated by stability studies.
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Oral Gavage Procedure
The following is a general guideline for oral gavage in mice and rats. All procedures should be

performed by trained personnel in accordance with institutional animal care and use committee

(IACUC) guidelines.

Animal Handling: Gently but firmly restrain the animal to prevent movement and injury. For

mice, this can be achieved by scruffing the neck and back. For rats, a two-handed grip is

often used.

Gavage Needle Insertion: Measure the gavage needle from the tip of the animal's nose to

the last rib to estimate the correct insertion depth to reach the stomach. Gently insert the

needle into the esophagus, allowing the animal to swallow it. Do not force the needle. If

resistance is met, withdraw and re-insert.

Dose Administration: Once the needle is in the correct position, slowly administer the

calculated volume of the Selnoflast suspension.

Post-Administration Monitoring: After administration, return the animal to its cage and

monitor for any signs of distress, such as difficulty breathing, which could indicate accidental

tracheal administration.

Experimental Workflow
The following diagram illustrates a typical workflow for an in vivo study evaluating the efficacy

of orally administered Selnoflast in a rodent model of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A randomized, double‐blind phase 1b study evaluating the safety, tolerability,
pharmacokinetics and pharmacodynamics of the NLRP3 inhibitor selnoflast in patients with
moderate to severe active ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]

2. Inactivation of NLRP3 inflammasome by dephosphorylation at Serine 658 alleviates glial
inflammation in the mouse model of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Oral Administration
of Selnoflast in Rodent Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829408#oral-administration-protocol-for-selnoflast-
in-rodent-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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